Cas no 185423-27-2 (4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro-)
185423-27-2 structure
Product Name:4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro-
CAS No:185423-27-2
MF:C8H5Cl2NO3
MW:234.036200284958
CID:3828456
PubChem ID:85708458
Update Time:2025-04-22
4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro-
- DTXSID401222574
- 3-(Acetyloxy)-2,6-dichloro-4-pyridinecarboxaldehyde
- 185423-27-2
-
- Inchi: 1S/C8H5Cl2NO3/c1-4(13)14-7-5(3-12)2-6(9)11-8(7)10/h2-3H,1H3
- InChI Key: IGCLPSBUOXUXOL-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(Cl)=CC(C=O)=C1OC(C)=O
Computed Properties
- Exact Mass: 232.9646484Da
- Monoisotopic Mass: 232.9646484Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56.3Ų
4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
185423-27-2 (4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro-) Related Products
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